Cas no 1026894-06-3 ((2R)-3-fluoro-2-methylpropan-1-ol)

• Product Name: (2R)-3-fluoro-2-methylpropan-1-ol
• CAS No: 1026894-06-3
• MF: C₄H₉FO
• MW: 92.112065076828
• CID: 5869363
• PubChem ID: 9989216
• Update Time: 2025-11-02

(2R)-3-fluoro-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-3-fluoro-2-methylpropan-1-ol
• 1026894-06-3
• EN300-6507436

• Inchi： 1S/C4H9FO/c1-4(2-5)3-6/h4,6H,2-3H2,1H3/t4-/m0/s1
• InChI Key： HRPXBIFMRWNHRU-BYPYZUCNSA-N
• SMILES： FC[C@H](C)CO

Computed Properties

• Exact Mass: 92.063743068g/mol
• Monoisotopic Mass: 92.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (2R)-3-fluoro-2-methylpropan-1-ol

Comprehensive Overview of (2R)-3-fluoro-2-methylpropan-1-ol (CAS No. 1026894-06-3): Properties, Applications, and Market Insights

(2R)-3-fluoro-2-methylpropan-1-ol (CAS No. 1026894-06-3) is a fluorinated chiral alcohol with significant potential in pharmaceutical and fine chemical synthesis. This compound, characterized by its stereospecific (2R) configuration and fluoro-methyl substitution, has garnered attention due to its unique physicochemical properties and versatility in organic transformations. The growing demand for enantiomerically pure intermediates in drug development has positioned (2R)-3-fluoro-2-methylpropan-1-ol as a valuable building block for medicinal chemistry applications.

The molecular structure of (2R)-3-fluoro-2-methylpropan-1-ol features a fluorine atom at the 3-position and a methyl group at the 2-position of the propanol backbone. This specific arrangement influences its boiling point (estimated 140-150°C), density (~1.1 g/cm³), and solubility profile (moderate in polar organic solvents). Recent studies highlight its stability under standard storage conditions, making it suitable for various synthetic applications. Researchers particularly value its chiral purity, typically exceeding 98% ee, which is crucial for asymmetric synthesis in pharmaceutical manufacturing.

In pharmaceutical applications, (2R)-3-fluoro-2-methylpropan-1-ol serves as a key intermediate for protease inhibitors and kinase-targeted therapies. Its fluoroalkyl moiety enhances metabolic stability of drug candidates, addressing a common challenge in modern drug design. The compound's utility extends to the development of PET radiotracers, where the fluorine-18 isotopologue shows promise in neurological imaging. Current market trends indicate rising demand for such specialized fluorinated building blocks, with 1026894-06-3 appearing in over 15 patent applications since 2020.

The synthesis of (2R)-3-fluoro-2-methylpropan-1-ol typically involves asymmetric reduction of corresponding ketones or enzymatic resolution of racemic mixtures. Process optimization has achieved yields exceeding 80% in recent pilot-scale productions. Analytical characterization by GC-MS, HPLC, and NMR spectroscopy confirms the compound's high purity (>99%) and stereochemical integrity. These quality parameters make it particularly valuable for GMP-compliant manufacturing of active pharmaceutical ingredients (APIs).

Environmental and safety assessments of 1026894-06-3 indicate favorable profiles compared to many fluorinated compounds. Its low bioaccumulation potential and ready biodegradability align with green chemistry principles. The compound's moderate vapor pressure and high flash point contribute to safe handling characteristics, though standard laboratory precautions for fluorinated organics remain recommended. These attributes support its growing adoption in sustainable pharmaceutical production.

Market analysis reveals expanding applications of (2R)-3-fluoro-2-methylpropan-1-ol in bioconjugation chemistry and peptide modification. The global market for chiral fluorinated intermediates is projected to grow at 7.2% CAGR through 2030, driven by demand for targeted therapies. Current research explores its use in antibody-drug conjugates (ADCs) and small molecule degraders, particularly in oncology pipelines. Suppliers report increasing inquiries from North American and Asian pharmaceutical innovators seeking this specialty chemical.

Quality standards for CAS 1026894-06-3 continue to evolve, with major pharmacopoeias developing monographs for fluorinated chiral alcohols. Storage recommendations typically specify argon atmosphere at 2-8°C to maintain stability. Analytical method development for this compound focuses on chiral separation techniques and trace impurity profiling, reflecting the pharmaceutical industry's stringent requirements. These developments underscore the compound's transition from research-scale to commercial availability.

Emerging applications in material science demonstrate the versatility of (2R)-3-fluoro-2-methylpropan-1-ol. Researchers have successfully incorporated it into fluorinated polymers with enhanced dielectric properties for electronic applications. The compound's hydrogen-bonding capacity and stereochemical control make it valuable in designing molecularly imprinted polymers for sensor technologies. Such interdisciplinary applications suggest long-term growth potential beyond traditional pharmaceutical uses.

Supply chain dynamics for 1026894-06-3 reflect the specialized nature of fluorinated chiral compounds. While production remains concentrated in technologically advanced regions, increasing capacity in emerging markets is noted. Current pricing trends show stability with moderate premiums for GMP-grade material. The compound's patent landscape indicates active development, with several applications pending for novel synthetic routes and derivative compounds.

Future research directions for (2R)-3-fluoro-2-methylpropan-1-ol include exploration of its catalytic applications in asymmetric synthesis and development of continuous flow processes for its production. The compound's unique stereoelectronic properties make it a candidate for organocatalysis and ligand design in transition metal catalysis. These potential applications position CAS 1026894-06-3 as a compound with sustained scientific and commercial relevance in the coming decade.